![molecular formula C10H16ClNO2 B1470865 2-[(2-Methoxyphenyl)methoxy]ethan-1-amine hydrochloride CAS No. 1423027-97-7](/img/structure/B1470865.png)
2-[(2-Methoxyphenyl)methoxy]ethan-1-amine hydrochloride
Overview
Description
2-[(2-Methoxyphenyl)methoxy]ethan-1-amine hydrochloride is a chemical compound with the CAS Number: 1423027-97-7 . It has a molecular weight of 217.7 . It is a powder form substance .
Physical And Chemical Properties Analysis
2-[(2-Methoxyphenyl)methoxy]ethan-1-amine hydrochloride is a powder form substance . The storage temperature is room temperature .Scientific Research Applications
Alpha1-Adrenergic Receptor Antagonist
This compound has been identified as a potential antagonist for alpha1-adrenergic receptors . These receptors are among the most studied G protein-coupled receptors and are associated with numerous disorders such as cardiac hypertrophy, congestive heart failure, hypertension, angina pectoris, cardiac arrhythmias, depression, benign prostate hyperplasia, anaphylaxis, asthma, and hyperthyroidism .
Neurological Conditions Treatment
Alpha1-adrenergic receptors, which this compound targets, are significant for various neurological conditions treatment . Studies have shown the connection between Alzheimer’s disease (AD) and α1-ARs .
Multi-Target Drug Potential
The structure-activity studies (SAR studies) demonstrate that the arylpiperazine scaffold, which is present in this compound, is crucial for binding to α1-ARs, serotoninergic 5-HT1A, and dopaminergic receptors . Therefore, arylpiperazine ligands can be used as potential multi-target drugs .
Central Nervous System (CNS) Drug Discovery
The alpha1-adrenergic receptor is also the significant target for a new central nervous system (CNS) drug discovery . This compound, with its high affinity for the alpha1-adrenergic receptor, could be a potential candidate for CNS drug discovery .
Pharmacokinetic Profile
The compound has an acceptable pharmacokinetic profile, which makes it suitable for advanced investigation as a potential alpha1-adrenergic receptor antagonist .
Binding Affinity
The compound displayed the highest α1-AR affinity (Ki = 22 nM) and in addition to, binding affinity in the range of 64 nM to 107 nM .
Safety and Hazards
The safety information available indicates that this compound has some hazards associated with it. The GHS pictograms indicate a signal word of "Warning" . The hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) .
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by 2-[(2-Methoxyphenyl)methoxy]ethan-1-amine hydrochloride are currently unknown . Understanding the affected pathways and their downstream effects would require additional research.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-[(2-Methoxyphenyl)methoxy]ethan-1-amine hydrochloride . .
properties
IUPAC Name |
2-[(2-methoxyphenyl)methoxy]ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO2.ClH/c1-12-10-5-3-2-4-9(10)8-13-7-6-11;/h2-5H,6-8,11H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UELUDCZGPNOHJR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1COCCN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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